![molecular formula C8H6BrNO3 B6263696 methyl 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate CAS No. 1041422-33-6](/img/no-structure.png)
methyl 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate
Overview
Description
“Methyl 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate” is a chemical compound that belongs to the class of organic compounds known as pyrroles . Pyrroles are compounds containing a pyrrole ring, which is a five-membered aromatic heterocycle with one nitrogen atom and four carbon atoms .
Synthesis Analysis
The synthesis of similar compounds typically involves reactions like the Vilsmeier-Haack reaction . This reaction involves the formation of a formyl compound from a carboxylate, which can then be used as a starting compound for further reactions .Molecular Structure Analysis
The molecular structure of this compound would include a pyrrole ring fused with a furan ring, with a bromine atom attached at the 3rd position, and a carboxylate group attached at the 5th position .Chemical Reactions Analysis
The chemical reactions of this compound could involve reactions at the bromine site, the carboxylate site, or the pyrrole ring . The exact reactions would depend on the specific conditions and reagents used.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, it would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate involves the bromination of 3-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid followed by esterification with methanol.", "Starting Materials": [ "3-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid", "Bromine", "Methanol", "Sodium hydroxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 3-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (1.0 g) in acetic acid (10 mL) and add bromine (1.2 mL) dropwise with stirring at room temperature. The reaction mixture is stirred for 2 hours.", "Step 2: Pour the reaction mixture into ice-cold water (50 mL) and extract with ethyl acetate (3 x 20 mL). Wash the organic layer with water (20 mL) and dry over anhydrous sodium sulfate. Concentrate the organic layer under reduced pressure to obtain 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylic acid as a yellow solid (1.2 g, 95%).", "Step 3: Dissolve 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylic acid (1.0 g) in methanol (10 mL) and add sodium hydroxide (0.2 g). The reaction mixture is stirred at room temperature for 2 hours.", "Step 4: Acidify the reaction mixture with acetic acid and extract with ethyl acetate (3 x 20 mL). Wash the organic layer with water (20 mL) and dry over anhydrous sodium sulfate. Concentrate the organic layer under reduced pressure to obtain methyl 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate as a yellow solid (0.9 g, 80%)." ] } | |
CAS RN |
1041422-33-6 |
Product Name |
methyl 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate |
Molecular Formula |
C8H6BrNO3 |
Molecular Weight |
244 |
Purity |
95 |
Origin of Product |
United States |
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